TrkA
  • GNF-5837
    GNF-5837
    • Cat. No.:
    • B607706
    • CAS No.:
    • 1033769-28-6
    • Molecular Formula:
    • C28H21F4N5O2
    • Molecular Weight:
    • 535.5 g/mol
    Description
    Tropomyosin-related kinases (Trks) are receptor tyrosine kinases activated by peptides, including neurotrophins. They have prominent roles in the development of central and peripheral nervous systems, vascular c...
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  • Larotrectinib Sulfate
    Larotrectinib Sulfate
    • Cat. No.:
    • B608469
    • CAS No.:
    • 1223405-08-0
    • Molecular Formula:
    • C21H24F2N6O6S
    • Molecular Weight:
    • 526.5 g/mol
    Description
    Larotrectinib Sulfate is the sulfate salt form of larotrectinib, an orally available, tropomyosin receptor kinase (Trk) inhibitor, with potential antineoplastic activity. Upon administration, larotrectinib binds...
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  • Tamnorzatinib
    Tamnorzatinib
    • Cat. No.:
    • B609754
    • CAS No.:
    • 1646839-59-9
    • Molecular Formula:
    • C32H26N4O6
    • Molecular Weight:
    • 562.6 g/mol
    Description
    Tamnorzatinib is under investigation in clinical trial NCT03176277 (A Study of ONO-7475 in Patients With Acute Leukemias).
    Tamnorzatinib is an orally available and selective inhibitor of the receptor tyrosine...
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  • PF-06737007
    PF-06737007
    • Cat. No.:
    • B610005
    • CAS No.:
    • Molecular Formula:
    • C25H28F4N2O6
    • Molecular Weight:
    • 528.5 g/mol
    Description
    PF-06737007 is pan tropomyosin-related kinase (Trk) inhibitor.
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  • DS-1205b free base
    DS-1205b free base
    • Cat. No.:
    • B10824416
    • CAS No.:
    • Molecular Formula:
    • C41H42FN5O7
    • Molecular Weight:
    • 735.8 g/mol
    Description
    DS-1205b free base is a useful research compound. Its molecular formula is C41H42FN5O7 and its molecular weight is 735.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DS-1205b free base su...
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  • D5261
    D5261
    • Cat. No.:
    • B11183713
    • CAS No.:
    • Molecular Formula:
    • C25H29N5O3
    • Molecular Weight:
    • 447.5 g/mol
    Description
    D5261 is a useful research compound. Its molecular formula is C25H29N5O3 and its molecular weight is 447.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality D5261 suitable for many research ap...
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  • Trk-IN-7
    Trk-IN-7
    • Cat. No.:
    • B12413142
    • CAS No.:
    • Molecular Formula:
    • C18H17FN6O2
    • Molecular Weight:
    • 368.4 g/mol
    Description
    Trk-IN-7 is a useful research compound. Its molecular formula is C18H17FN6O2 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Trk-IN-7 suitable for many rese...
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  • TIY-7
    TIY-7
    • Cat. No.:
    • B12422396
    • CAS No.:
    • Molecular Formula:
    • C21H18F4N6O
    • Molecular Weight:
    • 446.4 g/mol
    Description
    TIY-7 is a useful research compound. Its molecular formula is C21H18F4N6O and its molecular weight is 446.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality TIY-7 suitable for many research a...
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  • Paltimatrectinib
    Paltimatrectinib
    • Cat. No.:
    • B15144274
    • CAS No.:
    • 2353522-15-1
    • Molecular Formula:
    • C20H15F5N6
    • Molecular Weight:
    • 434.4 g/mol
    Description
    Paltimatrectinib is an orally bioavailable, brain-penetrant pan-tropomyosin-related-kinase (tyrosine receptor kinase;  TRK) inhibitor, with potential antineoplastic activity. Upon oral administration, palti...
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  • GW 441756
    GW 441756
    • Cat. No.:
    • B15608030
    • CAS No.:
    • Molecular Formula:
    • C17H14ClN3O
    • Molecular Weight:
    • 311.8 g/mol
    Description
    Protein Kinase Inhibitors
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